Cas no 1225906-37-5 (4-chloro-3-(5-fluoro-2-methoxyphenyl)benzoic acid)

• Product Name: 4-chloro-3-(5-fluoro-2-methoxyphenyl)benzoic acid
• CAS No: 1225906-37-5
• MF: C₁₄H₁₀ClFO₃
• MW: 280.678806781769
• MDL: MFCD16484476
• CID: 2618037
• PubChem ID: 52984022
• Update Time: 2025-04-21

4-chloro-3-(5-fluoro-2-methoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-(5-fluoro-2-methoxyphenyl)benzoic acid
• 1225906-37-5
• DTXSID20680828
• MFCD16484476
• 4-Chloro-3-(5-fluoro-2-methoxyphenyl)benzoic acid, 95%
• 6-Chloro-5'-fluoro-2'-methoxy[1,1'-biphenyl]-3-carboxylic acid

• MDL： MFCD16484476
• Inchi： 1S/C14H10ClFO3/c1-19-13-5-3-9(16)7-11(13)10-6-8(14(17)18)2-4-12(10)15/h2-7H,1H3,(H,17,18)
• InChI Key： POPUUVXBBZPPBS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1C1C=C(C=CC=1OC)F

Computed Properties

• Exact Mass: 280.0302500Da
• Monoisotopic Mass: 280.0302500Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls